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This technical guide provides a comprehensive overview of the chemical properties,
specifications, and applications of Cy5-PEG2-TCO, a fluorescent probe designed for advanced
bioorthogonal labeling and imaging. This document is intended for researchers, scientists, and
drug development professionals working in the fields of chemical biology, molecular imaging,
and targeted therapeutics.

Introduction

Cy5-PEG2-TCO is a bioorthogonal labeling reagent that combines a bright, far-red cyanine dye
(Cy5), a short polyethylene glycol (PEG) spacer, and a reactive trans-cyclooctene (TCO)
moiety. The TCO group enables rapid and specific covalent bond formation with tetrazine-
modified molecules through an inverse-electron-demand Diels-Alder (iEDDA) cycloaddition
reaction.[1][2][3] This "click chemistry" reaction is exceptionally fast, highly selective, and
biocompatible, proceeding efficiently under physiological conditions without the need for a
catalyst.[4][5]

The Cy5 fluorophore offers excellent spectral properties in the far-red region, minimizing
background autofluorescence from biological samples. The hydrophilic PEG2 linker enhances
solubility in aqueous buffers and provides a spacer to reduce potential steric hindrance
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between the dye and the target molecule. These features make Cy5-PEG2-TCO a powerful
tool for a variety of applications, including protein and cell labeling, fluorescence microscopy,
and flow cytometry.

Chemical Properties and Specifications

The key chemical and physical properties of Cy5-PEG2-TCO are summarized in the tables
below for easy reference.

General Specifications

Property Value Reference
Molecular Formula C47H65CIN4O5

Molecular Weight 801.50 g/mol

Appearance Blue solid

Purity >95% (HPLC)

Spectral Properties

Property Value Reference
Excitation Maximum (Aex) ~647-651 nm

Emission Maximum (Aem) ~663-670 nm

Molar Extinction Coefficient ~250,000 cm—tM—1

Quantum Yield ~0.2-0.27

Solubility and Storage

Property Value Reference

Soluble in DMSO, DMF, and

Solubility Methanol
ethano

-~ Store at -20°C, desiccated and
Storage Conditions )
protected from light.
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The iIEDDA Reaction: Mechanism of Action

Cy5-PEG2-TCO functions through the inverse-electron-demand Diels-Alder (iIEDDA) reaction,
a cornerstone of bioorthogonal chemistry. This reaction involves the [4+2] cycloaddition
between the electron-deficient tetrazine and the strained, electron-rich trans-cyclooctene
(TCO). The reaction proceeds in two steps: a rapid cycloaddition to form an unstable
intermediate, followed by a retro-Diels-Alder reaction that irreversibly releases nitrogen gas
(N2) to yield a stable, fluorescently labeled dihydropyridazine product. The reaction is extremely
fast, with second-order rate constants reaching up to 106 M~1s-1,

Mechanism of the IEDDA Reaction
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Caption: The inverse-electron-demand Diels-Alder (iIEDDA) reaction pathway.

Experimental Protocols

This section provides a general protocol for labeling a tetrazine-modified protein with Cy5-
PEG2-TCO. Note that optimal conditions may vary depending on the specific biomolecule and
experimental setup.

Protocol: Labeling of a Tetrazine-Modified Protein

Materials:
o Tetrazine-modified protein in an amine-free buffer (e.g., PBS, pH 7.4)

e Cy5-PEG2-TCO
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e Anhydrous Dimethyl Sulfoxide (DMSO)

¢ Desalting column (e.g., Sephadex G-25)

Procedure:

o Prepare Stock Solution: Dissolve Cy5-PEG2-TCO in anhydrous DMSO to a concentration of
10 mM.

o Prepare Protein Sample: Dissolve the tetrazine-modified protein in PBS (pH 7.4) to a
concentration of 1-5 mg/mL.

o Labeling Reaction: Add a 5-10 fold molar excess of the Cy5-PEG2-TCO stock solution to the
protein solution.

 Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature, protected
from light. The reaction is typically rapid.

 Purification: Remove excess, unreacted Cy5-PEG2-TCO using a desalting column
equilibrated with PBS.

o Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of
the purified conjugate at 280 nm (for the protein) and ~650 nm (for Cy5). The labeled protein
is now ready for downstream applications.
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Workflow for Protein Labeling
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Caption: A typical workflow for labeling a tetrazine-modified protein.

Applications

The unique properties of Cy5-PEG2-TCO make it a versatile tool for a range of applications in
biological research and drug development.

e Fluorescence Microscopy: The bright, far-red fluorescence of Cy5 is ideal for high-resolution
imaging of labeled biomolecules in cells and tissues with minimal autofluorescence.
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o Flow Cytometry: Labeled cells can be readily detected and quantified using flow cytometers
equipped with appropriate lasers and filters.

 In Vivo Imaging: The pre-targeting approach, where a TCO-modified antibody is
administered first, followed by the Cy5-PEG2-TCO, can be used for targeted in vivo imaging.

» Protein Labeling and Tracking: Covalently attaching Cy5-PEG2-TCO to proteins allows for
the study of their localization, trafficking, and interactions within living systems.

Stability and Handling

Trans-cyclooctene (TCO) compounds can be susceptible to isomerization to their less reactive
cis-cyclooctene (CCO) form, particularly in the presence of thiols or upon prolonged storage.
For optimal performance, it is recommended to store Cy5-PEG2-TCO at -20°C, protected from
light and moisture. Prepare stock solutions in anhydrous DMSO fresh for each experiment.
While some TCO derivatives have shown stability in aqueous solutions for extended periods, it
is best practice to use the reagent promptly after reconstitution.

Conclusion

Cy5-PEG2-TCO is a high-performance fluorescent probe for bioorthogonal chemistry. Its rapid,
specific, and catalyst-free reaction with tetrazines, combined with the excellent spectral
properties of the Cy5 dye, provides a powerful tool for the precise labeling and visualization of
biomolecules in complex biological systems. The detailed protocols and data provided in this
guide serve as a valuable resource for researchers aiming to incorporate this versatile reagent
into their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12376150/docs#an-in-depth-technical-guide-to-cy5-
peg2-tco-properties-specifications-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.medchemexpress.cn/cy5-peg2-tco.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5485739/
https://broadpharm.com/protocol_files/tco_tz_click_chemistry
https://www.benchchem.com/product/b12376150/docs#an-in-depth-technical-guide-to-cy5-peg2-tco-properties-specifications-and-applications
https://www.benchchem.com/product/b12376150/docs#an-in-depth-technical-guide-to-cy5-peg2-tco-properties-specifications-and-applications
https://www.benchchem.com/product/b12376150/docs#an-in-depth-technical-guide-to-cy5-peg2-tco-properties-specifications-and-applications
https://www.benchchem.com/product/b12376150/docs#an-in-depth-technical-guide-to-cy5-peg2-tco-properties-specifications-and-applications
https://www.benchchem.com/product/b12376150?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

